Cas no 309972-33-6 (2-Heptanone,3-hydroxy-4-methyl-)

• Product Name: 2-Heptanone,3-hydroxy-4-methyl-
• CAS No: 309972-33-6
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 300647
• Update Time: 2024-01-27

2-Heptanone,3-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone,3-hydroxy-4-methyl-
• 2-Heptanone, 3-hydroxy-4-methyl- (9CI)
• 2-Heptanone, 3-hydroxy-4-methyl-

• Inchi： 1S/C8H16O2/c1-4-5-6(2)8(10)7(3)9/h6,8,10H,4-5H2,1-3H3
• InChI Key： BIUQEUDHRROKJH-UHFFFAOYSA-N
• SMILES： CC(=O)C(O)C(C)CCC

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 0.924±0.06 g/cm3(Predicted)
• Boiling Point: 184.9±8.0 °C(Predicted)
• PSA: 37.3
• pka: 13.02±0.20(Predicted)